- Stereospecific Synthesis of (Z,Z)-Isobenzofurans via Radical-Enabled Cleavage of C(sp3)-C(sp3) and C(sp2)-Halogen Bonds, Advanced Synthesis & Catalysis, 2019, 361(23), 5340-5345
Cas no 943835-77-6 (5-fluoro-2-(2-phenylethynyl)benzaldehyde)
943835-77-6 structure
Product Name:5-fluoro-2-(2-phenylethynyl)benzaldehyde
CAS No:943835-77-6
MF:C15H9FO
MW:224.229767560959
MDL:MFCD28359713
CID:1123793
PubChem ID:46237651
Update Time:2024-10-25
5-fluoro-2-(2-phenylethynyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-2-(2-phenylethynyl)benzaldehyde
- Benzaldehyde, 5-fluoro-2-(2-phenylethynyl)-
- 5-Fluoro-2-(phenylethynyl)benzaldehyde
- 2-(Phenylethynyl)-5-fluorobenzaldehyde
- AK317447
- 5-Fluoro-2-(2-phenylethynyl)benzaldehyde (ACI)
- DB-229345
- SCHEMBL15895659
- CS-0149699
- F21236
- F2167-5394
- DS-11495
- 943835-77-6
- AKOS027324375
-
- MDL： MFCD28359713
- Inchi： 1S/C15H9FO/c16-15-9-8-13(14(10-15)11-17)7-6-12-4-2-1-3-5-12/h1-5,8-11H
- InChI Key： CVVZKIZTBMTKLW-UHFFFAOYSA-N
- SMILES： O=CC1C(C#CC2C=CC=CC=2)=CC=C(F)C=1
Computed Properties
- Exact Mass: 224.064
- Monoisotopic Mass: 224.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3.5
Experimental Properties
- Boiling Point: 361.6±32.0°C at 760 mmHg
5-fluoro-2-(2-phenylethynyl)benzaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C(BD293125)
5-fluoro-2-(2-phenylethynyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F265051-100mg |
5-Fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | F265051-500mg |
5-Fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | F265051-1g |
5-Fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 1g |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-200mg |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 200mg |
151.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-50mg |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 50mg |
54.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-250mg |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 250mg |
198CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-5g |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 5g |
1582CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-1g |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 1g |
529.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KX367-100mg |
5-fluoro-2-(2-phenylethynyl)benzaldehyde |
943835-77-6 | 95+% | 100mg |
99CNY | 2021-05-08 | |
| Ambeed | A106494-250mg |
5-Fluoro-2-(phenylethynyl)benzaldehyde |
943835-77-6 | 95% | 250mg |
$187.0 | 2025-04-15 |
5-fluoro-2-(2-phenylethynyl)benzaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 50 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 50 °C
Reference
- Synthesis of Functionalized Cyclobutane-Fused Naphthalene Derivatives via Cascade Reactions of Allenynes with tert-Butyl Nitrite, Advanced Synthesis & Catalysis, 2019, 361(6), 1271-1276
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 10 min, rt
1.2 20 h, 50 °C
1.2 20 h, 50 °C
Reference
- Gold Catalysis: β-Ketonaphthalenes via Molecular Gymnastics of 1,6-Diyne-4-en-3-ols, Advanced Synthesis & Catalysis, 2013, 355(9), 1755-1761
Production Method 4
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, reflux
Reference
- Mechanistic Insight into Transition Metal-Catalyzed Reaction of Enynal/Enynone with Alkenes: Metal-Dependent Reaction Pathway, Journal of Organic Chemistry, 2014, 79(13), 6113-6122
Production Method 5
Reaction Conditions
1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; rt; 6 - 18 h, 70 °C; 70 °C → rt
Reference
- Efficient Pathway for the Preparation of Aryl(isoquinoline)iodonium(III) Salts and Synthesis of Radiofluorinated Isoquinolines, Angewandte Chemie, 2016, 55(39), 11882-11886
Production Method 6
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 3 h, rt
Reference
- Gold-Catalyzed Enynal and Enynol Coupling by Selectively Steering Two Transient Vinyl-Gold Intermediates, Organic Letters, 2022, 24(50), 9296-9300
Production Method 7
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 6 - 24 h, 60 °C
Reference
- Visible-Light-Promoted Generation of α-Ketoradicals from Vinyl-bromides and Molecular Oxygen: Synthesis of Indenones and Dihydroindeno[1,2-c]chromenes, Angewandte Chemie, 2017, 56(36), 10928-10932
Production Method 8
Reaction Conditions
1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 50 °C
Reference
- Metal-free benzannulation of 1,7-diynes towards unexpected 1-aroyl-2-naphthaldehydes and their application in fused aza-heterocyclic synthesis, Chemical Communications (Cambridge, 2017, 53(23), 3369-3372
Production Method 9
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 5 min, rt; 8 - 12 h, 50 °C
Reference
- Copper(I)-catalyzed synthesis of benzo[b]fluorenes by the cascade reactions of 2-alkynylbenzaldehyde N-tosylhydrazones and aromatic terminal alkynes, Journal of Organic Chemistry, 2022, 87(23), 16011-16018
Production Method 10
Reaction Conditions
1.1 Reagents: Diisopropylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 8 h, 80 °C
Reference
- Silver/Rhodium Relay Catalysis Enables C-H Functionalization of In Situ Generated Isoquinolines with Sulfoxonium Ylides: Construction of Hexahydrodibenzo[a,g]quinolizine Scaffolds, Advanced Synthesis & Catalysis, 2021, 363(10), 2664-2669
Production Method 11
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, reflux
Reference
- Zinc-Catalyzed Tandem Diels-Alder Reactions of Enynals with Alkenes: Generation and Trapping of Cyclic o-Quinodimethanes (o-QDMs), Advanced Synthesis & Catalysis, 2016, 358(16), 2684-2691
Production Method 12
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 3 - 6 h, 50 °C
Reference
- A CuBr-mediated aerobic reaction of 2-alkynylbenzaldehydes and primary amines: synthesis of 4-bromoisoquinolones, Chemical Communications (Cambridge, 2012, 48(61), 7634-7636
Production Method 13
Reaction Conditions
1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 2 min, rt
1.2 Catalysts: Cuprous iodide ; 24 h, 50 °C
1.2 Catalysts: Cuprous iodide ; 24 h, 50 °C
Reference
- Gold-Catalyzed Reaction of ortho-Alkynylarylaldehydes with Conjugated Dienes: An Efficient Access to Highly Strained Tetracyclic Bridgehead Olefins, Chemistry - A European Journal, 2016, 22(27), 9125-9129
Production Method 14
Reaction Conditions
Reference
- An efficient synthesis of 6-benzyl-2-arylthieno[2,3-d]pyrimidin-4(3H)-ones catalyzed by HCl involving a Friedel-Crafts alkylation reaction, Journal of Heterocyclic Chemistry, 2020, 57(11), 3970-3979
Production Method 15
Reaction Conditions
1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 12 h, 50 °C
Reference
- Palladium- and Copper-Catalyzed Solution Phase Synthesis of a Diverse Library of Isoquinolines, Journal of Combinatorial Chemistry, 2009, 11(6), 1061-1065
Production Method 16
Reaction Conditions
1.1 Catalysts: Palladium diacetate , Cuprous iodide Solvents: Triethylamine ; rt
1.2 24 h, 80 °C
1.2 24 h, 80 °C
Reference
- Indium(III)-Catalyzed Tandem Reaction with Alkynylbenzaldehydes and Alkynylanilines to Heteroaromatic Compounds, Journal of Organic Chemistry, 2008, 73(13), 5135-5138
Production Method 17
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium ; 5 min, rt
1.2 rt → 70 °C
1.2 rt → 70 °C
Reference
- Merging Gold and Organocatalysis: A Facile Asymmetric Synthesis of Annulated Pyrroles, Chemistry - A European Journal, 2014, 20(14), 3917-3921
Production Method 18
Reaction Conditions
1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 5 min, rt
1.2 Catalysts: Cuprous iodide ; 4 - 16 h, rt → 50 °C
1.2 Catalysts: Cuprous iodide ; 4 - 16 h, rt → 50 °C
Reference
- Solution-Phase Parallel Synthesis of a Diverse Library of 1,2-Dihydroisoquinolines, ACS Combinatorial Science, 2011, 13(3), 265-271
Production Method 19
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 5 min
1.2 18 h, 50 °C
1.2 18 h, 50 °C
Reference
- The Chameleonic Nature of the Nitro Group Applied to a Base-Promoted Cascade Reaction To Afford Indane-Fused Dihydrofurans, Journal of Organic Chemistry, 2023, 88(13), 8150-8162
Production Method 20
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Triethylamine ; 5 min, rt
1.2 Catalysts: Cuprous iodide ; 5 min, rt
1.3 12 h, 60 °C
1.2 Catalysts: Cuprous iodide ; 5 min, rt
1.3 12 h, 60 °C
Reference
- Triflic acid-Mediated Expedient Synthesis of Benzo[a]fluorenes and Fluorescent Benzo[a]fluorenones, Advanced Synthesis & Catalysis, 2018, 360(7), 1453-1465
5-fluoro-2-(2-phenylethynyl)benzaldehyde Raw materials
5-fluoro-2-(2-phenylethynyl)benzaldehyde Preparation Products
5-fluoro-2-(2-phenylethynyl)benzaldehyde Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
943835-77-6 (5-fluoro-2-(2-phenylethynyl)benzaldehyde) Related Products
- 1322091-23-5(5-fluoro-2-(p-tolylethynyl)benzaldehyde)
- 89226-83-5(4-Fluorophthalaldehyde)
- 608515-62-4(Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI))
- 63082-45-1(4-Fluoro-2-methylbenzaldehyde)
- 22062-53-9(5-Fluoro-2-methylbenzaldehyde)
- 1322091-22-4(4-Fluoro-2-(p-tolylethynyl)benzaldehyde)
- 1189207-30-4(4-Fluoro-2-(phenylethynyl)benzaldehyde)
- 1015731-79-9(2-ethynyl-5-fluorobenzaldehyde)
- 749874-24-6(2-Ethynyl-4-fluorobenzaldehyde)
- 925441-35-6(4-Fluoro-2,6-dimethylbenzaldehyde)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
